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Introduction
Argon (Ar), an inert noble gas, is the third most abundant gas in Earth's atmosphere.[1] Its

simple atomic structure and chemical inertness make it a model system for fundamental

studies in condensed matter physics and materials science. Understanding the phase diagram

of argon, particularly under high-pressure and high-temperature conditions, is crucial for a

range of applications, from its use as a pressure-transmitting medium in scientific experiments

to its role in high-temperature industrial processes like arc welding and crystal growth.[1][2]

This guide provides a detailed overview of argon's phase behavior at extreme conditions,

summarizes key quantitative data, and describes the experimental protocols used to obtain this

information.

The Phase Diagram of Argon
The phase diagram of argon maps the states of the element—solid, liquid, and gas—as a

function of pressure and temperature.[3][4] At ambient pressure, argon solidifies and liquefies

at very low temperatures.[5] The solid phase of argon primarily adopts a stable face-centered

cubic (fcc) crystal structure, which persists to very high pressures before melting occurs.[6] Key

features of the phase diagram include the triple point, where solid, liquid, and gas coexist in

equilibrium, and the critical point, beyond which the distinction between liquid and gas phases

disappears, leading to a supercritical fluid state.[1][3]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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